N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide

• Molecular Formula: C26H26N2O4
• Molecular Weight: 430.5 g/mol
• IUPAC Name: N-[2-(morpholine-4-carbonyl)phenyl]-4-(2-phenylethoxy)benzamide
• InChI: InChI=1S/C26H26N2O4/c29-25(21-10-12-22(13-11-21)32-17-14-20-6-2-1-3-7-20)27-24-9-5-4-8-23(24)26(30)28-15-18-31-19-16-28/h1-13H,14-19H2,(H,27,29)
• InChI Key: UWFZBMJDMNAZJR-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC=CC=C2NC(=O)C3=CC=C(C=C3)OCCC4=CC=CC=C4

Description

N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide, also known as MPEB, is a chemical compound that has gained significant attention in the research community due to its potential therapeutic applications. MPEB belongs to the class of compounds known as mGluR5 antagonists, which are known to modulate the activity of the metabotropic glutamate receptor 5 (mGluR5).

Mechanism of Action

N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide is a selective antagonist of mGluR5, which is a G protein-coupled receptor that plays a crucial role in synaptic plasticity and learning and memory. By blocking the activity of mGluR5, N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide can modulate the release of neurotransmitters such as glutamate and dopamine, which are involved in several neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide has been shown to have several biochemical and physiological effects in animal models. It can reduce the levels of oxidative stress and inflammation, increase the levels of neurotrophic factors, and modulate the activity of several signaling pathways involved in cell survival and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide in lab experiments is its high selectivity and specificity for mGluR5. This allows researchers to study the specific effects of mGluR5 modulation without affecting other neurotransmitter systems. However, N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide has a relatively short half-life and can be rapidly metabolized, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide. One area of interest is the development of more potent and selective mGluR5 antagonists that can be used in clinical trials for neurological and psychiatric disorders. Another area of research is the investigation of the potential use of N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide in combination with other drugs for the treatment of addiction, anxiety, and depression. Finally, more studies are needed to elucidate the mechanism of action of N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide and its effects on various signaling pathways involved in cell survival and apoptosis.

Synthesis Methods

The synthesis of N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide involves several steps, starting with the reaction of 2-bromo-4-nitrophenol with morpholine to form 2-(morpholin-4-yl)phenol. This intermediate is then treated with phosgene to form 2-(morpholin-4-ylcarbonyl)phenol. The final step involves the reaction of 2-(morpholin-4-ylcarbonyl)phenol with 4-(2-phenylethoxy)benzoyl chloride to form N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide.

Scientific Research Applications

N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide has been extensively studied for its potential therapeutic applications in several neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, Huntington's disease, and traumatic brain injury. N-[2-(morpholin-4-ylcarbonyl)phenyl]-4-(2-phenylethoxy)benzamide has also been investigated for its potential use in the treatment of addiction, anxiety, depression, and schizophrenia.